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Compound of Interest

N-cyclohexyl-3,4-
Compound Name:

dimethoxybenzamide
CAS No.: 86425-50-5

Cat. No.: B181557

Get Quote

\ J

This guide provides a comprehensive technical overview of N-cyclohexyl-3,4-
dimethoxybenzamide, a member of the N-substituted benzamide class of compounds. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical identity, synthesis, and characterization, alongside
insights into its potential biological significance based on the activities of structurally related
molecules.

Core Chemical Identity

While a specific CAS (Chemical Abstracts Service) number for N-cyclohexyl-3,4-
dimethoxybenzamide is not readily available in major public databases as of the last update,
its chemical identity is well-defined by other standard identifiers. The absence of a CAS number
may indicate that the compound has not been registered with the CAS, which is not uncommon
for novel research chemicals. However, its structure and properties can be unambiguously
referenced using the following identifiers.
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A summary of the key chemical identifiers for N-cyclohexyl-3,4-dimethoxybenzamide is

presented in Table 1.

Identifier

Value

Source

IUPAC Name

N-cyclohexyl-3,4-

dimethoxybenzamide

PubChem

Molecular Formula

C1sH21NOs3

[1]

Molecular Weight

263.33 g/mol

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)N
C2CCCCC2)0C

[1]

INChl=1S/C15H21NO3/c1-18-
13-9-8-11(10-14(13)19-

InChl 2)15(17)16-12-6-4-3-5-7- [1]
12/h8-10,12H,3-7H2,1-2H3,
(H,16,17)
PJQDANJFGRQFO-

InChliKey QPIQ N [1]
UHFFFAOYSA-N

PubChem CID 736959 [1]

Synthesis and Mechanism

The synthesis of N-cyclohexyl-3,4-dimethoxybenzamide is most directly achieved via a

nucleophilic acyl substitution reaction. This standard and reliable method involves the reaction

of an activated carboxylic acid derivative, typically an acyl chloride, with a primary amine.

The logical flow of the synthesis is depicted in the following workflow diagram.
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Caption: Potential applications based on the benzamide scaffold.

Gastrointestinal Motility: Several N-cyclohexyl benzamide derivatives have been patented as
potent stimulants of gastrointestinal motor function. [2][3]This suggests that N-cyclohexyl-
3,4-dimethoxybenzamide could be a candidate for investigation in this area.

Anticancer Activity: N-substituted benzamides are a known class of anticancer compounds.
[4]Their mechanisms can include the inhibition of nuclear factor-kB and the induction of
apoptosis.

Antiviral Activity: A study on N-phenylbenzamide derivatives, which are structurally related,
identified compounds with activity against Enterovirus 71. [5]* Synthetic Intermediate: Due to
the stable amide linkage and the potential for further modification of the aromatic ring, this
compound could serve as a valuable intermediate in the synthesis of more complex
molecules and pharmaceutical agents.

Conclusion

N-cyclohexyl-3,4-dimethoxybenzamide is a well-defined chemical entity whose synthesis

can be readily achieved through established chemical principles. While specific experimental

data and biological activity for this particular compound are not extensively documented, its

structural class suggests a range of potential therapeutic applications, particularly in the areas

of gastrointestinal motility and oncology. This guide provides a solid foundation for researchers

to synthesize, characterize, and further investigate the properties and potential applications of

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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